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Compound of Interest

Compound Name: Cadmium-114

Cat. No.: B084361

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the atomic mass and nuclear
binding energy of the stable isotope Cadmium-114 (11*Cd). The document presents key
guantitative data in a structured format, details the sophisticated experimental methodologies
used for their determination, and includes visualizations of the underlying scientific workflows.
This information is crucial for professionals in fields ranging from nuclear physics and chemistry
to materials science and drug development, where precise isotopic data is paramount.

Core Nuclear Data for Cadmium-114

The fundamental nuclear properties of Cadmium-114 are summarized in the tables below.
These values are based on the most recent and comprehensive evaluations of nuclear data.

Table 1: Atomic Mass and Related Properties of
Cadmium-114

Property Value Uncertainty
Atomic Mass 113.9033581 u +0.0000030 u
Mass Excess -90021.317 keV +2.781 keV
Natural Abundance 28.73 % +0.42 %
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Data sourced from the Atomic Mass Evaluation 2020 (AME2020) and other referenced nuclear
data repositories.[1][2][3]

Property Value Uncertainty
Total Binding Energy 972599.153 keV + 2.785 keV
Binding Energy per Nucleon 8.531571 MeV

The binding energy is calculated from the mass excess data provided in AME2020.[1][4][5]

Experimental Determination of Atomic Mass

The precise determination of atomic masses for stable isotopes like Cadmium-114 relies on
advanced mass spectrometry techniques. The two primary methods employed for achieving
the highest precision are Penning Trap Mass Spectrometry (PTMS) and Multi-Reflection Time-
of-Flight Mass Spectrometry (MR-TOF MS).

Experimental Protocol: Penning Trap Mass
Spectrometry (PTMS)

Penning Trap Mass Spectrometry is a leading technique for high-precision mass
measurements of ions. The methodology involves the confinement of ions in a combination of a
strong, uniform magnetic field and a weaker quadrupole electric field.

1. lon Production and Injection:

e A sample containing Cadmium is ionized, typically using techniques like electron impact
ionization or laser ablation.

e The resulting Cd* ions are then guided and injected into the Penning trap system.
2. lon Trapping and Cooling:

e The ions are captured within the trap by the combined magnetic and electric fields. The
magnetic field confines the ions radially, while the electric field provides axial confinement.
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e Once trapped, the ions undergo a cooling process, often through buffer gas collisions or
laser cooling, to reduce their kinetic energy and confine them to the center of the trap.

3. Excitation and Frequency Measurement:

e The trapped ions exhibit three characteristic periodic motions: the axial motion, the modified
cyclotron motion (w+), and the magnetron motion (w-).

e The sum of the frequencies of the two radial motions (w+ + w-) is equal to the true cyclotron
frequency (wc), which is inversely proportional to the mass-to-charge ratio of the ion (wc =
gB/m).

» Aradiofrequency (RF) field is applied to excite the ions' cyclotron motion. By scanning the
frequency of this RF field and monitoring the ions' response, the cyclotron resonance
frequency can be determined with extremely high precision.

4. lon Detection:

e The resonance frequency is typically detected using a time-of-flight method. After the
excitation period, the ions are ejected from the trap towards a detector.

» When the applied RF frequency matches the cyclotron frequency, the ions gain the most
energy, resulting in the shortest time-of-flight. By plotting the time-of-flight against the applied
frequency, a resonance curve is obtained, the minimum of which corresponds to the
cyclotron frequency.

5. Mass Calculation:

e The mass of the Cadmium-114 ion is determined by comparing its measured cyclotron
frequency to that of a reference ion with a well-known mass, measured under identical
conditions.

Experimental Protocol: Multi-Reflection Time-of-Flight
Mass Spectrometry (MR-TOF MS)

MR-TOF MS is another high-precision technique that is particularly well-suited for
measurements of short-lived isotopes but is also used for stable isotopes. It achieves high
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mass resolution by extending the flight path of ions in a compact setup.

1. lon Production and Bunching:

e Similar to PTMS, Cadmium ions are produced and then formed into short ion bunches.
2. Injection and Trapping:

e The ion bunches are injected into the MR-TOF analyzer, which consists of two electrostatic

mirrors.
e The ions are trapped between these mirrors, reflecting back and forth numerous times.
3. Time-of-Flight Measurement:

o With each reflection, the flight path of the ions is extended. After a predetermined number of
reflections, the ions are ejected towards a detector.

e The time of flight is measured from the moment of injection to the moment of detection. lons
with different mass-to-charge ratios will have different flight times over the same path length.

4. Data Analysis and Mass Determination:

o The high number of reflections significantly enhances the mass dispersion, leading to
excellent mass resolution.

e The mass of Cadmium-114 is determined by precisely measuring its time of flight and
comparing it to that of a reference ion.

Logical Workflow and Visualization

The following diagrams, generated using the DOT language, illustrate the key experimental and
logical workflows discussed in this guide.
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Diagram 1: Experimental Workflow for Penning Trap Mass Spectrometry.
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Diagram 2: Logical Workflow for Calculating Nuclear Binding Energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Atomic Mass and Binding
Energy of Cadmium-114]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084361#cadmium-114-atomic-mass-and-binding-
energy-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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